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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235 Get Quote

Essential Safety and Handling Guide for 2-
Propanethiol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Propanethiol (also known as Isopropyl

Mercaptan). Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Understanding the Hazards
2-Propanethiol is a highly flammable liquid and vapor with a strong, unpleasant stench.[1][2] It

can cause skin and eye irritation and may lead to an allergic skin reaction.[1][3][4] Inhalation of

vapors can be harmful.[4] It is also very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Specifications Citation

Eye/Face Protection
Tight-sealing safety goggles

and a face shield.
[1][3][5]

Skin Protection

Chemical-resistant and

fire/flame-retardant gloves and

protective clothing. Ensure

gloves are inspected before

use.

[3][5][6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

exposure limits are exceeded,

a NIOSH/MSHA-approved full-

face respirator is necessary.

[5][6][7]

Exposure Limits
Personnel should be aware of the occupational exposure limits for 2-Propanethiol.

Organization Limit Citation

ACGIH (TLV) 0.5 ppm (TWA, skin) [4]

OSHA (PEL) 10 ppm (TWA) [4]

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Always handle 2-Propanethiol in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of vapors.[6][7]

Ignition Sources: This chemical is highly flammable. Keep it away from heat, sparks, open

flames, and any other potential ignition sources.[1][6][7] Smoking is strictly prohibited in

handling areas.[1][3]
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Static Discharge: Ground and bond containers and receiving equipment during transfer to

prevent static electricity discharge, which can ignite vapors.[1][7]

Tools: Use only non-sparking, explosion-proof tools and equipment when handling this

chemical.[1][6][7]

Personal Contact: Avoid direct contact with skin and eyes, and do not inhale vapors.[1][6][7]

Empty Containers: Treat empty containers as hazardous, as they may retain product residue

and explosive vapors. Do not cut, weld, or drill on or near them.[7]

Storage Plan
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][7]

Location: Store in a designated flammables area, away from direct sunlight and sources of

ignition.[6][7]

Incompatible Materials: Store separately from incompatible substances such as acids,

bases, metals, reducing agents, and strong oxidizing agents.[1][8]

Disposal Plan
Waste Classification: 2-Propanethiol is considered hazardous waste.[1]

Disposal Method: All disposal must be conducted through a licensed professional waste

disposal service. Do not dispose of the chemical as unused product.[3]

Environmental Protection: Prevent the material from entering drains, surface water, or the

sanitary sewer system.[1][6]

Regulations: Ensure compliance with all local, regional, and national hazardous waste

regulations for complete and accurate classification and disposal.[1][7]

Emergency Protocols
Spill Response
In the event of a spill, follow these steps immediately:
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Evacuate: Evacuate non-essential personnel from the spill area and move upwind.[6][9]

Ignition Sources: Remove all sources of ignition from the vicinity.[6][7]

Ventilate: Ensure the area is well-ventilated.[6]

PPE: Don the appropriate personal protective equipment as outlined in Section 2.[3][6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[3][6]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[4][7]

Collection: Using non-sparking tools, collect the absorbed material and place it into a

suitable, closed container for disposal.[6][7]

Decontamination: Clean the spill area thoroughly.

Spill Response Workflow
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Caption: Workflow for responding to a 2-Propanethiol spill.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[2]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[2][3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[3][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Seek medical attention.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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